An In-depth Technical Guide to PF-06672131: A Covalent Probe for Epidermal Growth Factor Receptor (EGFR) Kinase
An In-depth Technical Guide to PF-06672131: A Covalent Probe for Epidermal Growth Factor Receptor (EGFR) Kinase
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
PF-06672131 is a specialized chemical probe derived from the second-generation Epidermal Growth Factor Receptor (EGFR) inhibitor, afatinib. Its primary utility lies in the field of chemical proteomics, specifically in activity-based protein profiling (ABPP). As an alkynylated derivative of afatinib, PF-06672131 functions as a covalent inhibitor of EGFR, targeting a key cysteine residue within the ATP-binding pocket. This irreversible binding mechanism allows for the robust identification and characterization of on-target and off-target interactions of EGFR inhibitors within complex biological systems. This guide provides a comprehensive overview of the mechanism of action of PF-06672131, supported by available data, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.
Core Mechanism of Action: Covalent EGFR Inhibition
PF-06672131 is an irreversible inhibitor of EGFR kinase. Its mechanism of action is rooted in its structural design as an afatinib derivative, featuring a reactive electrophilic group. This "warhead" is engineered to form a covalent bond with a nucleophilic cysteine residue (Cys797) located in the ATP-binding site of the EGFR kinase domain.[1][2][3]
The inhibition process occurs in two steps:
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Reversible Binding: Initially, PF-06672131 non-covalently binds to the ATP pocket of the EGFR kinase domain. This initial binding is guided by various non-covalent interactions that orient the molecule optimally.
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Covalent Bond Formation: Once positioned, the electrophilic warhead of PF-06672131 undergoes a Michael addition reaction with the thiol group of the Cys797 residue. This results in the formation of a stable, irreversible covalent adduct.
This permanent modification of the EGFR kinase domain physically blocks the binding of ATP, thereby preventing receptor autophosphorylation and the subsequent activation of downstream signaling pathways that are crucial for cancer cell proliferation, survival, and metastasis.[1]
Quantitative Data
Table 1: In Vitro Inhibitory Activity (IC50) of Afatinib against various EGFR Mutations
| EGFR Mutation | Cell Line | IC50 (nM) | Reference |
| Exon 19 Deletion | PC-9 | 0.8 | [4] |
| L858R | H3255 | 0.3 | [4] |
| G719X | - | < 100 | [5][6] |
| L861Q | - | < 100 | [5][6] |
| S761I | - | < 100 | [5][6] |
Note: The IC50 values for afatinib are provided as a proxy for the potential potency of PF-06672131.
A comparative study using a dual-probe activity-based protein profiling approach in A431 cells revealed that PF-06672131 effectively labels ADP/ATP translocase proteins at concentrations as low as 1 nM, indicating potent off-target engagement.[7][8][9][10]
Signaling Pathway
PF-06672131, by inhibiting EGFR, blocks multiple downstream signaling cascades critical for tumorigenesis. The primary pathways affected include the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-mTOR pathway.
Experimental Protocols
The primary application of PF-06672131 is in activity-based protein profiling (ABPP) to identify the on- and off-targets of EGFR inhibitors. Below is a detailed methodology for a dual-probe competitive ABPP experiment.[7][8][9][10]
Dual-Probe Activity-Based Protein Profiling in Intact Cells
This protocol allows for the simultaneous, dose-dependent profiling of two activity-based probes.
Materials:
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A431 cells (or other relevant cancer cell line)
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PF-06672131 (alkynylated probe)
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PF-6422899 (another EGFR-directed probe, for comparison)
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Cell culture medium (e.g., DMEM with 10% FBS)
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Click chemistry reagents (e.g., biotin-azide or fluorescent-azide, copper(II) sulfate, reducing agent)
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Lysis buffer
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Streptavidin beads (for enrichment)
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Trypsin
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LC-MS/MS instrumentation
Procedure:
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Cell Culture and Treatment:
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Culture A431 cells to ~80% confluency.
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Prepare a 1:1 mixture of PF-06672131 and PF-6422899 at various final concentrations (e.g., 1 nM to 10 µM).
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Treat the cells with the probe mixture in growth medium for a defined period (e.g., 4 hours).
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Cell Lysis and Protein Extraction:
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Harvest the cells and lyse them in a suitable lysis buffer.
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Determine the protein concentration of the lysate.
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Click Chemistry Reaction:
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To the cell lysate, add the click chemistry reagents (e.g., biotin-azide, copper(II) sulfate, and a reducing agent) to attach a reporter tag to the alkyne group of the probes.
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Incubate to allow the reaction to proceed to completion.
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Enrichment of Probe-Labeled Proteins:
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Add streptavidin beads to the lysate to capture the biotinylated proteins.
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Wash the beads extensively to remove non-specifically bound proteins.
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On-Bead Digestion:
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Resuspend the beads in a digestion buffer containing trypsin.
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Incubate overnight at 37°C to digest the proteins into peptides.
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LC-MS/MS Analysis:
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Collect the supernatant containing the peptides.
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Analyze the peptide mixture by LC-MS/MS to identify the proteins and the specific cysteine residues labeled by the probes.
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On- and Off-Target Profile
Activity-based protein profiling studies have revealed that while PF-06672131 effectively labels its intended target, EGFR, it also exhibits a broader off-target reactivity profile compared to other similar probes like PF-6422899.[7][8][9][10] A notable off-target interaction is with ADP/ATP translocase proteins, which can be labeled by PF-06672131 at nanomolar concentrations. This interaction has been shown to partially block ATP transport, a finding that could have implications for the cellular effects of afatinib and related inhibitors.[10]
The ability to identify such off-target interactions is a key advantage of using probes like PF-06672131, as it provides a more comprehensive understanding of a drug's mechanism of action and potential for side effects.
Conclusion
PF-06672131 is a valuable research tool for the study of EGFR-targeted therapies. Its nature as a covalent, alkynylated derivative of afatinib allows for its use as a probe in activity-based protein profiling experiments, enabling the detailed characterization of drug-protein interactions within a native cellular context. While specific quantitative inhibitory data for PF-06672131 is limited, its relationship to afatinib provides a strong basis for understanding its on-target activity. The primary strength of PF-06672131 lies in its application in chemical proteomics to elucidate the broader target landscape of covalent EGFR inhibitors, including the identification of potentially significant off-target interactions. This in-depth understanding is crucial for the rational design and development of more selective and effective cancer therapeutics.
References
- 1. benchchem.com [benchchem.com]
- 2. pnas.org [pnas.org]
- 3. Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 4. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. onclive.com [onclive.com]
- 6. m.youtube.com [m.youtube.com]
- 7. pubs.acs.org [pubs.acs.org]
- 8. research-portal.uu.nl [research-portal.uu.nl]
- 9. researchgate.net [researchgate.net]
- 10. Dual-Probe Activity-Based Protein Profiling Reveals Site-Specific Differences in Protein Binding of EGFR-Directed Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
